Cas no 172649-40-0 ((S)-3-(5-Oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydroquinolin-4-yl)benzonitrile)
172649-40-0 structure
Product Name:(S)-3-(5-Oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydroquinolin-4-yl)benzonitrile
CAS No:172649-40-0
MF:C17H13F3N2O
MW:318.293134450912
CID:111532
PubChem ID:9818432
Update Time:2025-04-18
(S)-3-(5-Oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydroquinolin-4-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-(5-Oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydroquinolin-4-yl)benzonitrile
- ZD0947
- 3-[(4S)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydroquinolin-4-yl]benzonitrile
- 3-[(4S)-5-oxo-2-(trifluoromethyl)-4,6,7,8-tetrahydro-1H-quinolin-4-yl]benzonitrile
- Benzonitrile,3-[(4S)-1,4,5,6,7,8-hexahydro-5-oxo-2-(trifluoromethyl)-4-quinolinyl]-
- 3-[(4S)-1,4,5,6,7,8-Hexahydro-5-oxo-2-(trifluoromethyl)-4-quinolinyl]-benzonitrile
- 3-[(4 S)5-Oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydroquinolin-4-yl] benzonitrile
- AZD-0947
- 6J3ZRL30TZ
- 3-[(4s)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydroquinolin-4-yl] benzonitrile
- CHEMBL491091
- ZD 0947
- 172649-40-0
- SCHEMBL4256362
- RUVMMEREJMHLOS-LBPRGKRZSA-N
- AZD 0947
- UNII-6J3ZRL30TZ
- AKOS022181153
- ZD0947, >=98% (HPLC)
- AZD0947
- ZD-0947
- Benzonitrile, 3-(1,4,5,6,7,8-hexahydro-5-oxo-2-(trifluoromethyl)-4-quinolinyl)-, (S)-
- DTXSID20431296
-
- MDL: MFCD00944017
- Inchi: 1S/C17H13F3N2O/c18-17(19,20)15-8-12(11-4-1-3-10(7-11)9-21)16-13(22-15)5-2-6-14(16)23/h1,3-4,7-8,12,22H,2,5-6H2/t12-/m0/s1
- InChI Key: RUVMMEREJMHLOS-LBPRGKRZSA-N
- SMILES: FC(C1=C[C@@H](C2C=CC=C(C#N)C=2)C2C(CCCC=2N1)=O)(F)F
Computed Properties
- Exact Mass: 318.09809
- Monoisotopic Mass: 318.09799753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: 3.1
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- Density: 1.365
- Boiling Point: 420.402°C at 760 mmHg
- Flash Point: 208.052°C
- Refractive Index: 1.573
- PSA: 52.89
- Optical Activity: [α]/D -625 to -575°, c = 0.5 in methanol
(S)-3-(5-Oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydroquinolin-4-yl)benzonitrile Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:2-8°C
(S)-3-(5-Oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydroquinolin-4-yl)benzonitrile Related Literature
-
Md. Musawwer Khan,Sarfaraz Khan,Saigal,Safia Iqbal RSC Adv. 2016 6 42045
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